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Compound of Interest

Compound Name: 2-Undecanone

Cat. No.: B7801925

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Undecanone (CAS No. 112-12-
9), a versatile ketone with applications ranging from fragrance and flavor to insect repellents
and potential immunomodulatory and protective roles. This document collates its chemical and
physical properties, outlines detailed experimental protocols for its synthesis, purification, and
analysis, and explores its biological activities with a focus on its mechanism of action.
Diagrams illustrating key synthetic and signaling pathways are provided to facilitate a deeper
understanding for research and development applications.

Chemical and Physical Properties

2-Undecanone, also known as methyl nonyl ketone, is a colorless to pale yellow oily liquid with
a characteristic fruity, citrus-like odor.[1][2] It is a naturally occurring compound found in various
plants such as wild tomatoes, cloves, and ginger, and is also produced synthetically.[3]

Table 1: Physical and Chemical Properties of 2-Undecanone
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Property Value Reference(s)
CAS Number 112-12-9 [4]

Molecular Formula C11H220 [4]

Molecular Weight 170.29 g/mol [4]
Appearance C.:olc')rless to light yellow oily e

liquid

Odor Fruity, citrus, rue-like [1]

Melting Point 11-15°C [4]

Boiling Point 231-232 °C [1]

Density 0.825 g/mL at 25 °C [1]

Refractive Index (n2°/D)

1.430

[1]

Insoluble in water; Soluble in

ethanol, ether, acetone,

Solubility [2][3]
benzene, chloroform, and
carbon tetrachloride.

Flash Point 89 °C (192 °F) - closed cup [4]

Vapor Pressure

<1 mmHg at 20 °C

[1]

Vapor Density

5.9 (vs air)

[1]

Experimental Protocols

Synthesis of 2-Undecanone

Several synthetic routes to 2-Undecanone have been reported. Below are detailed protocols
for two common laboratory-scale methods.

2.1.1. Oxidation of 2-Undecanol

This method involves the oxidation of the secondary alcohol, 2-undecanol, to the
corresponding ketone.
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o Materials: 2-undecanol, Jones reagent (chromium trioxide in sulfuric acid and water),
acetone, diethyl ether, anhydrous sodium sulfate, rotary evaporator, magnetic stirrer, ice
bath.

e Procedure:

o Dissolve 2-undecanol (1 equivalent) in acetone in a round-bottom flask equipped with a
magnetic stir bar.

o Cool the flask in an ice bath.

o Slowly add Jones reagent dropwise to the stirring solution. The color of the solution will
change from orange to green/blue. Monitor the reaction by thin-layer chromatography
(TLC).

o Once the reaction is complete, quench the excess oxidant by the addition of isopropanol
until the orange color disappears.

o Add water to the reaction mixture and extract the product with diethyl ether (3 x volumes).

o Combine the organic layers and wash with saturated sodium bicarbonate solution and
then with brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent
using a rotary evaporator to yield crude 2-undecanone.

o The crude product can be further purified by fractional distillation.

2.1.2. Wacker Oxidation of 1-Undecene

The Wacker oxidation is a palladium-catalyzed oxidation of a terminal alkene to a methyl
ketone.[2][5]

o Materials: 1-undecene, palladium(ll) chloride (PdCIz), copper(l) chloride (CuCl),
dimethylformamide (DMF), water, oxygen balloon, magnetic stirrer.

e Procedure:
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o To a round-bottom flask equipped with a magnetic stir bar and an oxygen balloon, add
PdCIz (0.1 mol%) and CuCl (1 equivalent) in a solvent mixture of DMF and water (7:1 v/v).

[5]

o Stir the mixture under an oxygen atmosphere for 30 minutes to allow for the oxidation of
Cu(l) to Cu(ll).

o Add 1-undecene (1 equivalent) to the reaction mixture.
o Stir the reaction at room temperature and monitor its progress by GC or TLC.

o Upon completion, dilute the reaction mixture with water and extract with diethyl ether (3 x
volumes).

o Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter,
and concentrate under reduced pressure.

o Purify the resulting crude 2-undecanone by fractional distillation.

Synthesis of 2-Undecanone

Oxidation
(e.g., Jones Reagent)

Wacker Oxidation
(PdCIz, CuCl, O2)

Click to download full resolution via product page

2-Undecanol

2-Undecanone

Caption: Synthetic routes to 2-Undecanone.

Purification by Fractional Distillation
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Due to its relatively high boiling point, fractional distillation is a suitable method for the
purification of 2-Undecanone, especially to separate it from starting materials or byproducts
with different boiling points.

o Apparatus: A standard fractional distillation setup including a heating mantle, a round-bottom
flask, a fractionating column (e.g., Vigreux column), a condenser, a receiving flask, and a
thermometer.

e Procedure:

[¢]

Assemble the fractional distillation apparatus, ensuring all joints are properly sealed.
o Place the crude 2-Undecanone in the round-bottom flask with a few boiling chips.

o Slowly heat the flask using the heating mantle.

o Observe the temperature as the vapor rises through the fractionating column.

o Collect the fraction that distills at the boiling point of 2-Undecanone (231-232 °C).

o Discard any initial lower-boiling fractions and stop the distillation before higher-boiling
impurities begin to distill.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

GC-MS is a powerful technique for the identification and quantification of 2-Undecanone.
 Instrumentation: A gas chromatograph coupled to a mass spectrometer.
e Typical GC Conditions:

o Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

o Injector Temperature: 250 °C.

o Oven Temperature Program: Start at 60 °C, hold for 2 minutes, then ramp to 240 °C at a
rate of 10 °C/min.
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o Carrier Gas: Helium at a constant flow rate.

o Typical MS Conditions:
o lonization Mode: Electron lonization (El) at 70 eV.
o Mass Range: m/z 40-400.

e Procedure:

o Prepare a standard solution of 2-Undecanone in a suitable solvent (e.g., hexane or ethyl
acetate).

o Prepare the sample for analysis by dissolving it in the same solvent.
o Inject a small volume (e.g., 1 pL) of the sample into the GC-MS.

o Analyze the resulting chromatogram and mass spectrum. The retention time and the
fragmentation pattern can be compared to a known standard of 2-Undecanone for
identification and quantification.

Analytical Workflow for 2-Undecanone
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Caption: General analytical workflow for 2-Undecanone.

Biological Activity and Signaling Pathways

2-Undecanone exhibits a range of biological activities, with its role as an insect repellent and
its immunomodaulatory effects being the most studied.
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Insect Repellent Activity: Modulation of Mosquito
Odorant Receptors

2-Undecanone is an effective insect repellent, and its mechanism of action involves the
modulation of mosquito odorant receptors (ORs).[6] It can act as both an activator and an
inhibitor of these receptors, depending on the context and concentration.[6] For instance, 2-
undecanone has been shown to inhibit the response of the Aedes aegypti odorant receptor
AaORZ2 to its known agonist, indole.[6] This suggests that 2-undecanone can interfere with the
mosquito's ability to detect host cues.

Mechanism of 2-L

Host Odor

Mosquito Odorant Receptor (OR)

Binds and Inhibits/Modulates ___ -

as a Mosquito Rept

Altered Signal Leads to

Repellent Behavior

2-Undecanone [l

Click to download full resolution via product page

Caption: 2-Undecanone's interaction with mosquito odorant receptors.

Modulation of Neutrophil Activity

Recent studies have revealed that 2-undecanone, a metabolite produced by Pseudomonas
aeruginosa, can modulate neutrophil activity.[7][8] It acts as a chemoattractant for neutrophils,
inducing their migration, degranulation, and the generation of reactive oxygen species (ROS).
[7][8] This activation is mediated through a Gai-phospholipase C (PLC) signaling pathway.[7][8]
However, 2-undecanone also exhibits an inhibitory effect on the neutrophil response to
lipopolysaccharide (LPS) and can induce apoptosis, suggesting a complex role in the host
iImmune response to bacterial infection.[7][8]
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2-Undecanone Signaling in Neutrophils
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Caption: 2-Undecanone-induced neutrophil activation pathway.

Protective Effects via Nrf2/HO-1 and NF-kB Pathways

2-Undecanone has been shown to protect against cardiac inflammation induced by fine

particulate matter (PM2.5).[9] Its protective mechanism involves the modulation of the Nrf2/HO-

1 and NF-kB signaling pathways.[9] 2-Undecanone appears to upregulate the Nrf2/HO-1

antioxidant pathway while inhibiting the pro-inflammatory NF-kB pathway, thereby reducing

oxidative stress and inflammation.[9]

Applications in Drug Development and Research

The diverse biological activities of 2-Undecanone make it a compound of interest for further

research and potential therapeutic applications.

 Insect Repellents: Its proven efficacy and natural origin make it a valuable component in the

development of new and safer insect repellents.

o Immunomodulation: Its ability to modulate neutrophil activity suggests potential applications

in conditions characterized by neutrophil-driven inflammation or in the context of bacterial

infections. Further research is needed to elucidate its therapeutic potential.

» Anti-inflammatory and Antioxidant Agent: The protective effects of 2-Undecanone against

PMz.s-induced cardiac inflammation highlight its potential as a protective agent against
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environmental stressors. Its mechanism of action through the Nrf2/HO-1 and NF-kB
pathways warrants further investigation for its potential in treating inflammatory conditions.

e Pheromone Synthesis: Ketones are common components of insect pheromones, and 2-
undecanone could serve as a starting material or a structural motif in the synthesis of novel
pest management agents.[10][11][12][13]

Conclusion

2-Undecanone is a multifaceted compound with well-defined chemical and physical properties.
The experimental protocols provided in this guide offer a starting point for its synthesis,
purification, and analysis in a laboratory setting. Its intriguing biological activities, particularly its
role as an insect repellent and its immunomodulatory and protective effects, present exciting
avenues for future research and development in the fields of agriculture, medicine, and
environmental health. This technical guide serves as a valuable resource for scientists and
professionals seeking to explore the potential of 2-Undecanone in their respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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No. 112-12-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7801925#2-undecanone-cas-number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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